Cas no 185522-04-7 (3-(Oxiran-2-ylmethoxy)benzoic acid)

3-(Oxiran-2-ylmethoxy)benzoic acid structure
185522-04-7 structure
Product Name:3-(Oxiran-2-ylmethoxy)benzoic acid
CAS No:185522-04-7
MF:C10H10O4
MW:194.184003353119
CID:1039739
PubChem ID:19702031
Update Time:2025-04-20

3-(Oxiran-2-ylmethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Oxiran-2-ylmethoxy)benzoic acid
    • 3-Oxiranylmethoxy-benzoic acid
    • AG-A-62145
    • AK-79602
    • ANW-68446
    • CTK7I8740
    • KB-233673
    • MolPort-000-005-162
    • RARECHEM AL BE 1055
    • 3-[(Oxiran-2-yl)methoxy]benzoic acid
    • AKOS006292736
    • MFCD06203419
    • SCHEMBL8208400
    • DTXSID90599317
    • 185522-04-7
    • Inchi: 1S/C10H10O4/c11-10(12)7-2-1-3-8(4-7)13-5-9-6-14-9/h1-4,9H,5-6H2,(H,11,12)
    • InChI Key: XYAVQXSVVRVAKJ-UHFFFAOYSA-N
    • SMILES: O1CC1COC1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 194.05790880g/mol
  • Monoisotopic Mass: 194.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • Density: 1.327±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.1 g/l) (25 º C),
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